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Compound of Interest

Compound Name: Boc-L-beta-homotyrosine(OBzl)

Cat. No.: B558351 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount for laboratory safety and environmental

protection. This guide provides a detailed protocol for the safe disposal of Boc-L-beta-
homotyrosine(OBzl), a key building block in peptide synthesis.[1] While specific toxicity data

for this compound is limited, adherence to general best practices for chemical waste

management is essential.[2]

Chemical and Safety Data Overview
To ensure safe handling, it is crucial to be aware of the chemical properties and potential

hazards of Boc-L-beta-homotyrosine(OBzl). The following table summarizes key data

compiled from available safety information.
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Property Value Reference

Chemical Name
N-Boc-O-benzyl-L-beta-

homotyrosine
[3]

CAS Number 126825-16-9 [1][3][4][5]

Molecular Formula C22H27NO5 [1][3][4]

Molecular Weight 385.46 g/mol [1][4]

Appearance White powder [1]

Storage Conditions

0-8 °C, keep container tightly

closed and dry in a well-

ventilated place.

[1][2]

Known Hazards

May be harmful if inhaled. May

cause respiratory tract

irritation.

[2]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[2]

Hazardous Decomposition
Oxides of carbon (CO, CO2),

nitrogen oxides (NOx).
[2]

Experimental Protocol: Disposal of Boc-L-beta-
homotyrosine(OBzl)
This protocol outlines the step-by-step procedure for the safe disposal of Boc-L-beta-
homotyrosine(OBzl) waste, including contaminated materials.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).
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Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if dust is

generated.[6]

Body Protection: Wear a lab coat. For larger spills, fire/flame resistant and impervious

clothing may be necessary.[6]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust.[2]

2. Waste Segregation and Collection:

Solid Waste:

Collect waste Boc-L-beta-homotyrosine(OBzl) powder, contaminated paper towels, and

other solid materials in a designated, properly labeled, and sealed waste container.

The container should be made of a material compatible with the chemical.

Label the container clearly as "Non-halogenated Organic Solid Waste" and include the full

chemical name: "Boc-L-beta-homotyrosine(OBzl)".

Liquid Waste (if in solution):

If Boc-L-beta-homotyrosine(OBzl) is in a non-halogenated organic solvent, collect it in a

designated "Non-halogenated Organic Liquid Waste" container.

If it is in a halogenated solvent, collect it in a designated "Halogenated Organic Liquid

Waste" container.

Ensure the waste container is properly labeled with the chemical name and the solvent

used.

Do not mix incompatible waste streams.

3. Spill Management:

Small Spills:
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Wearing appropriate PPE, gently sweep up the spilled powder, avoiding dust formation.[2]

Place the collected material into a labeled container for disposal.[2]

Clean the spill area with a suitable solvent (e.g., ethanol) and collect the cleaning

materials as chemical waste.

Large Spills:

Evacuate the area and ensure adequate ventilation.

Follow your institution's emergency spill response procedures.

Sweep or shovel the material into a suitable container for disposal.[2]

Prevent the spilled material from entering drains or waterways.[2]

4. Storage and Final Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Boc-L-beta-homotyrosine(OBzl).
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Caption: Disposal workflow for Boc-L-beta-homotyrosine(OBzl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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